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Abstract
Leukotriene C4 (LTC4), a potent lipid mediator of the eicosanoid family, plays a pivotal role in

the orchestration of inflammatory responses and is implicated in the pathophysiology of

numerous diseases. Synthesized predominantly by immune cells, LTC4 exerts its biological

effects through interaction with specific cell surface receptors, initiating a cascade of

intracellular signaling events. This technical guide provides a comprehensive overview of the

biological significance of LTC4, detailing its biosynthesis, signaling pathways, and multifaceted

roles in health and disease. Special emphasis is placed on quantitative data, detailed

experimental methodologies, and visual representations of key pathways to serve as a

valuable resource for researchers, scientists, and professionals in drug development.

Introduction
Leukotrienes are a class of inflammatory mediators derived from the metabolism of arachidonic

acid by the 5-lipoxygenase (5-LO) pathway.[1] They are broadly categorized into two groups:

leukotriene B4 (LTB4) and the cysteinyl leukotrienes (cysLTs). Leukotriene C4 is the parent

molecule of the cysLTs, which also include leukotriene D4 (LTD4) and leukotriene E4 (LTE4).[1]

[2] These molecules are key players in both innate and adaptive immunity and are particularly

recognized for their potent pro-inflammatory actions.[1] This guide delves into the core

biological aspects of LTC4, providing a technical foundation for understanding its significance

and exploring its potential as a therapeutic target.
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Biosynthesis of Leukotriene C4
The synthesis of LTC4 is a multi-step enzymatic process that occurs primarily in leukocytes,

such as mast cells, eosinophils, basophils, and macrophages.[2] The pathway is initiated by

cellular stimulation, which leads to the release of arachidonic acid from membrane

phospholipids by phospholipase A2.

The key enzyme in this pathway is Leukotriene C4 synthase (LTC4S), an 18 kDa integral

membrane protein that functions as a homodimer. It catalyzes the conjugation of leukotriene A4

(LTA4), an unstable epoxide intermediate, with reduced glutathione (GSH) to form LTC4.

Below is a diagram illustrating the biosynthetic pathway of Leukotriene C4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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